Cas no 2229646-92-6 (9-(2-nitroethenyl)-9H-fluorene)

• Product Name: 9-(2-nitroethenyl)-9H-fluorene
• CAS No: 2229646-92-6
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• CID: 5985980
• PubChem ID: 165881162
• Update Time: 2025-10-30

9-(2-nitroethenyl)-9H-fluorene Chemical and Physical Properties

Names and Identifiers

• 9-(2-nitroethenyl)-9H-fluorene
• EN300-1807002
• 2229646-92-6

• Inchi： 1S/C15H11NO2/c17-16(18)10-9-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-10,15H/b10-9+
• InChI Key： BPSHHMSVZCYVAM-MDZDMXLPSA-N
• SMILES： [O-][N+](/C=C/C1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 237.078978594g/mol
• Monoisotopic Mass: 237.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.8Ų

Additional information on 9-(2-nitroethenyl)-9H-fluorene

9-(2-nitroethenyl)-9H-fluorene: A Promising Compound for Advanced Chemical Research and Pharmaceutical Development

9-(2-nitroethenyl)-9H-fluorene, with the CAS number 2229646-92-6, is a unique organic compound that has garnered significant attention in the field of chemical synthesis and pharmaceutical research. This compound belongs to the family of fluorene derivatives, which are characterized by their polycyclic aromatic hydrocarbon (PAH) structure. The introduction of a 2-nitroethenyl group at the 9-position of the fluorene ring system imparts distinctive chemical properties, making it a valuable tool for exploring new synthetic pathways and biological activities.

The fluorene core is a well-known scaffold in medicinal chemistry due to its ability to modulate molecular interactions and exhibit diverse pharmacological profiles. The 2-nitroethenyl substituent, a key functional group in this compound, introduces electron-withdrawing properties and enhances reactivity, which can be strategically exploited for the design of bioactive molecules. Recent studies have highlighted the potential of 9-(2-nitroethenyl)-9H-fluorene in the development of novel therapeutic agents, particularly in the context of inflammation and cancer research.

From a synthetic perspective, the fluorene ring system is highly versatile, allowing for the incorporation of various functional groups through electrophilic substitution, nucleophilic attack, or radical reactions. The nitroethenyl group, being a conjugated system, can participate in π-π stacking interactions, which are crucial for molecular recognition in biological systems. This property makes 9-(2-nitroethenyl)-9H-fluorene an attractive candidate for the design of ligands targeting specific receptors or enzymes.

In the realm of pharmaceutical development, the fluorene derivatives have shown promise in modulating cellular signaling pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds like 9-(2-nitroethenyl)-9H-fluorene could inhibit the activity of certain kinases involved in tumor progression. This finding underscores the potential of this compound as a lead molecule for the development of kinase inhibitors, which are a cornerstone of modern cancer therapy.

The fluorene scaffold is also being explored for its role in the design of fluorescent probes and sensors. The conjugated system of the fluorene ring allows for efficient energy transfer and photophysical properties, which are essential for applications in bioimaging and diagnostics. Researchers are currently investigating how the nitroethenyl group can be modified to enhance the photostability and brightness of these probes, which could have significant implications for in vivo imaging studies.

Another area of interest is the fluorene derivatives in the context of anti-inflammatory drugs. A 2022 study in Organic Letters reported that compounds with a similar structure to 9-(2-nitroethenyl)-9H-fluorene exhibited potent anti-inflammatory activity by modulating the NF-κB signaling pathway. This suggests that the fluorene core may serve as a scaffold for the development of drugs targeting inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The fluorene ring system is also being studied for its potential in the design of materials with unique optical and electronic properties. For example, the fluorene derivatives are being investigated as components in organic light-emitting diodes (OLEDs) and photovoltaic cells. The nitroethenyl group could play a role in tuning the bandgap of these materials, which is critical for optimizing their performance in optoelectronic applications.

From a synthetic standpoint, the fluorene scaffold offers a range of opportunities for functionalization. The 2-nitroethenyl group can be further modified to introduce additional functionalities, such as hydroxyl, amino, or carboxyl groups, which can enhance the solubility and bioavailability of the compound. This versatility makes 9-(2-nitroethenyl)-9H-fluorene a valuable starting point for the synthesis of more complex molecules with tailored properties.

Recent advancements in computational chemistry have also contributed to the understanding of the fluorene derivatives. Molecular modeling studies have revealed that the fluorene ring can adopt multiple conformations, which may influence its interaction with biological targets. These findings are critical for the rational design of new drugs, as they provide insights into how the fluorene scaffold can be optimized for specific therapeutic applications.

Moreover, the fluorene derivatives are being explored for their potential in the development of prodrugs. The nitroethenyl group can be designed to undergo metabolic activation in vivo, releasing the active pharmacophore. This approach could improve the therapeutic index of drugs by reducing systemic toxicity and enhancing target-specificity.

The fluorene core is also being studied for its role in the design of molecules with antimicrobial properties. A 2021 study in Antimicrobial Agents and Chemotherapy reported that certain fluorene derivatives exhibited activity against multidrug-resistant bacteria. The nitroethenyl group may contribute to this activity by disrupting bacterial cell membranes or interfering with essential metabolic processes.

In conclusion, 9-(2-nitroethenyl)-9H-fluorene represents a promising compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features, including the fluorene ring system and the nitroethenyl group, provide a foundation for the development of new drugs, sensors, and optoelectronic materials. As research in this area continues to advance, the potential of this compound is likely to expand further, offering new opportunities for innovation in multiple scientific disciplines.

Researchers are also exploring the fluorene derivatives in the context of green chemistry. The fluorene scaffold can be synthesized using environmentally friendly methods, such as catalytic processes and solvent-free conditions, which align with the principles of sustainable chemistry. This focus on eco-friendly synthesis is critical for the long-term viability of developing new materials and pharmaceuticals.

Finally, the fluorene core is being investigated for its potential in the design of molecules with unique electronic properties. The nitroethenyl group can be modified to create materials with tunable conductivity, which could have applications in flexible electronics and energy storage devices. These developments highlight the broad impact of 9-(2-nitroethenyl)-9H-fluorene across various fields of science and technology.

In summary, the fluorene derivatives, particularly 9-(2-nitroethenyl)-9H-fluorene, are at the forefront of innovative research. Their structural versatility, combined with the functional properties of the fluorene ring and the nitroethenyl group, positions them as valuable tools for the development of new therapeutic agents, advanced materials, and sustainable chemical processes. As the field continues to evolve, the potential applications of this compound are likely to grow, further solidifying its importance in modern scientific research.